Cas no 2228975-07-1 (1-(1-ethyl-1H-imidazol-2-yl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(1-ethyl-1H-imidazol-2-yl)cyclopropane-1-carbaldehyde
• CAS No: 2228975-07-1
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 5928497
• PubChem ID: 165628933
• Update Time: 2025-08-10

1-(1-ethyl-1H-imidazol-2-yl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-1H-imidazol-2-yl)cyclopropane-1-carbaldehyde
• EN300-1778042
• 2228975-07-1

• Inchi： 1S/C9H12N2O/c1-2-11-6-5-10-8(11)9(7-12)3-4-9/h5-7H,2-4H2,1H3
• InChI Key： LIHHTTPZWKNOLJ-UHFFFAOYSA-N
• SMILES： O=CC1(C2=NC=CN2CC)CC1

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-(1-ethyl-1H-imidazol-2-yl)cyclopropane-1-carbaldehyde

Introduction to 1-(1-ethyl-1H-imidazol-2-yl)cyclopropane-1-carbaldehyde (CAS No. 2228975-07-1)

1-(1-ethyl-1H-imidazol-2-yl)cyclopropane-1-carbaldehyde, identified by its CAS number 2228975-07-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclopropane ring conjugated with an imidazole moiety and a formyl group, has garnered attention due to its structural novelty and potential biological activities. The unique combination of these functional groups makes it a valuable scaffold for the development of novel therapeutic agents.

The cyclopropane ring is a well-known pharmacophore in drug discovery, known for its ability to enhance binding affinity and metabolic stability. Its rigid three-membered structure often facilitates optimal interactions with biological targets. In contrast, the imidazole ring is a common motif in many bioactive molecules, including natural products and approved drugs, often contributing to binding at specific enzyme or receptor sites. The presence of a formyl group (-CHO) further extends the potential applications of this compound, as aldehydes are versatile intermediates in organic synthesis and can participate in various biochemical reactions.

Recent advancements in computational chemistry and molecular modeling have highlighted the structural features that make 1-(1-ethyl-1H-imidazol-2-yl)cyclopropane-1-carbaldehyde a promising candidate for drug development. Studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory and infectious diseases. The ethyl substituent on the imidazole ring is particularly noteworthy, as it can modulate electronic properties and steric interactions, potentially fine-tuning the compound's biological profile.

In vitro studies have begun to explore the pharmacological potential of this molecule. Initial screening assays indicate that it may interact with targets such as kinases and transcription factors, which are frequently dysregulated in cancer and other chronic diseases. The cyclopropane ring's ability to adopt specific conformations may enhance binding to these targets, while the formyl group provides a site for further derivatization to improve potency or selectivity.

The synthesis of 1-(1-ethyl-1H-imidazol-2-yl)cyclopropane-1-carbaldehyde presents an interesting challenge due to the complexity of its framework. Modern synthetic methodologies, including transition-metal-catalyzed reactions and organometallic chemistry, have been employed to construct the cyclopropane core efficiently. Additionally, palladium-catalyzed cross-coupling reactions have been utilized to integrate the imidazole moiety seamlessly into the molecular structure. These advances in synthetic chemistry have enabled access to increasingly complex derivatives of this scaffold.

From a medicinal chemistry perspective, the formyl group serves as a critical handle for further functionalization. It can be reduced to an alcohol or converted into other functional groups such as esters or amides, expanding the chemical space available for optimization. Such modifications are essential for improving pharmacokinetic properties, such as solubility and metabolic stability, which are critical factors in drug development.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 1-(1-ethyl-1H-imidazol-2-yl)cyclopropane-1-carbaldehyde. Predictive models have been trained on large datasets of bioactive molecules to identify structural features that correlate with biological activity. These models suggest that compounds with similar scaffolds may exhibit desirable properties, guiding experimental efforts toward high-potency derivatives.

Preclinical studies are underway to evaluate the safety and efficacy of this compound in animal models. Initial results are promising, showing potential therapeutic benefits without significant adverse effects at tested doses. These findings underscore the importance of structural optimization in translating promising chemical entities into viable drug candidates.

The future directions for research on CAS No. 2228975-07-1 include exploring its potential as an intermediate in larger synthetic schemes and investigating its mechanism of action in detail. Collaborative efforts between synthetic chemists and biologists will be crucial in unraveling its full therapeutic potential. As computational tools continue to evolve, they will play an increasingly central role in guiding synthetic strategies and predicting biological outcomes.

In conclusion, 1-(1-ethyl-1H-imidazol-2-yl)cyclopropane-1-carbaldehyde represents a compelling example of how structural innovation can lead to novel bioactive molecules with therapeutic potential. Its unique combination of pharmacophoric elements positions it as a valuable asset in ongoing drug discovery efforts within pharmaceutical companies and academic institutions worldwide.